Cas no 1797657-10-3 (3,5-dimethyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-1,2-oxazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-1,2-oxazole-4-sulfonamide
• CAS No: 1797657-10-3
• MF: C₁₄H₁₉N₅O₄S
• MW: 353.39676117897
• CID: 5371819
• Update Time: 2025-08-05

3,5-dimethyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-[(2-morpholin-4-ylpyrimidin-4-yl)methyl]-1,2-oxazole-4-sulfonamide
• 3,5-dimethyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C14H19N5O4S/c1-10-13(11(2)23-18-10)24(20,21)16-9-12-3-4-15-14(17-12)19-5-7-22-8-6-19/h3-4,16H,5-9H2,1-2H3
• InChI Key： VTIMTFFJVHEIFS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(NCC2C=CN=C(N3CCOCC3)N=2)(=O)=O)C(C)=N1

Additional information on 3,5-dimethyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-1,2-oxazole-4-sulfonamide

Introduction to 3,5-dimethyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-1,2-oxazole-4-sulfonamide (CAS No. 1797657-10-3)

3,5-dimethyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-1,2-oxazole-4-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1797657-10-3, represents a sophisticated molecular structure that combines multiple functional groups, making it a promising candidate for various therapeutic applications. The intricate arrangement of atoms and the presence of specific functional groups contribute to its unique chemical properties and potential biological activities.

The molecular framework of 3,5-dimethyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-1,2-oxazole-4-sulfonamide includes a pyrimidine core, which is a common motif in many biologically active molecules. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA and RNA synthesis. The presence of a morpholine group in the structure further enhances its potential bioactivity by introducing a secondary amine functionality. This combination of features makes the compound an attractive scaffold for drug discovery efforts.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 3,5-dimethyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-1,2-oxazole-4-sulfonamide has been investigated for its potential role in modulating various cellular processes. One of the most promising areas of research involves its interaction with enzymes and receptors involved in cancer progression. Studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes that are overexpressed in tumor cells.

The sulfonamide moiety in the molecule is another key feature that contributes to its pharmacological potential. Sulfonamides are a class of compounds that have been widely used in medicine due to their broad spectrum of biological activities. They can act as inhibitors of bacterial growth by interfering with folic acid synthesis. Additionally, sulfonamides have been explored for their anti-inflammatory, anticonvulsant, and diuretic properties. The incorporation of this group into the structure of 3,5-dimethyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-1,2-oxazole-4-sulfonamide may enhance its ability to interact with biological targets and exert therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction between this compound and potential biological targets. These studies have provided valuable insights into how the molecular structure of 3,5-dimethyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-1,2-oxazole-4-sulfonamide can be optimized to improve its pharmacological activity. For instance, modifications to the morpholine ring or the pyrimidine core have been shown to enhance binding interactions with specific enzymes or receptors.

The synthesis of this compound involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has been crucial in characterizing the compound's structure and purity.

In vitro studies have demonstrated the potential bioactivity of 3,5-dimethyl-N-{[2-(morpholin-4-yllpyrimidin-l'-ylylmethyI]-l ,z-o xazol e - 4 - sul fon am ide. These studies have focused on evaluating its effects on various cellular models and assessing its ability to modulate specific signaling pathways. Preliminary results suggest that this compound may exhibit inhibitory activity against certain cancer-related kinases, leading to reduced cell proliferation and increased apoptosis in tumor cells. Additionally, it has shown promise in reducing inflammation by inhibiting key pro-inflammatory cytokines.

The development of novel drug candidates often involves rigorous testing to evaluate their safety profile before moving into clinical trials. Preclinical studies using animal models have provided valuable data on the toxicity and pharmacokinetics of 3 , 5 - dim eth yl - N - { [ 2 - ( mor p h o lin - 4 - y l ) p y r im id i n e - 4 - y l ] m e t h y l } - 1 , 2 - o x azo le - 4 - sul fon am ide. These studies have helped identify potential side effects and optimal dosing regimens for future clinical trials.

The integration of artificial intelligence (AI) and machine learning (ML) techniques has revolutionized drug discovery by enabling rapid screening of large libraries of compounds for potential bioactivity. AI-driven platforms can predict the binding affinity and pharmacological properties of molecules with high accuracy based on their structural features. This approach has been particularly useful in identifying novel analogs of existing drugs that may exhibit improved efficacy or reduced side effects.

The future prospects for 3 , 5 - dim eth yl - N - { [ 2 - ( mor p h o lin - 4 - y l ) p y r im id i n e - 4 - y l ] m e t h y l } - 1 , 2 o x azo le _ _ _ _ _ _ _ _ _ _ _ sul fon am ide are promising as ongoing research continues to uncover new therapeutic applications. Further optimization of its molecular structure through computational design may lead to the development of more potent and selective drug candidates for treating various diseases.

In conclusion ,3 ,5-dimethyl-N-{[2-(morpholin-l'-ylylmethyllpyrimidine-l'-ylylmethyllpyrimidine-l'-ylylmethyllpyrimidine-l'-ylylmethyllpyrimidine-l'-ylylmethyllpyrimidine-l'-ylylmethyllpyrimidine-l'-ylylmethyllpyrimidine-l'-ylylmethyllpyrimidine-l'-ylylmethyllpyrimidine-l',z-o xazol e _ _ _ _ _ _ sul fon am ide represents a significant advancement in pharmaceutical research . Its unique molecular structure , combined with promising preclinical results , makes it a valuable candidate for further development . As research progresses , this compound holds great potential for contributing to the treatment of various diseases.